Cas no 1379244-38-8 (3,3,3-Trifluoro-2-(piperazin-1-yl)propan-1-amine)

• Product Name: 3,3,3-Trifluoro-2-(piperazin-1-yl)propan-1-amine
• CAS No: 1379244-38-8
• MF: C₇H₁₄F₃N₃
• MW: 197.201371669769
• MDL: MFCD20682245
• CID: 5607077
• PubChem ID: 129932046
• Update Time: 2025-05-22

3,3,3-Trifluoro-2-(piperazin-1-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1379244-38-8
• EN300-8143986
• 3,3,3-trifluoro-2-(piperazin-1-yl)propan-1-amine
• 3,3,3-Trifluoro-2-(piperazin-1-yl)propan-1-amine

• MDL： MFCD20682245
• Inchi： 1S/C7H14F3N3/c8-7(9,10)6(5-11)13-3-1-12-2-4-13/h6,12H,1-5,11H2
• InChI Key： PTZDYZZIVFZOKG-UHFFFAOYSA-N
• SMILES： FC(C(CN)N1CCNCC1)(F)F

Computed Properties

• Exact Mass: 197.11398195g/mol
• Monoisotopic Mass: 197.11398195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 41.3Ų

Additional information on 3,3,3-Trifluoro-2-(piperazin-1-yl)propan-1-amine

Recent Advances in the Study of 3,3,3-Trifluoro-2-(piperazin-1-yl)propan-1-amine (CAS: 1379244-38-8)

The compound 3,3,3-Trifluoro-2-(piperazin-1-yl)propan-1-amine (CAS: 1379244-38-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its trifluoromethyl group and piperazine moiety, exhibits unique physicochemical properties that make it a promising candidate for drug development. Recent studies have focused on its potential applications in central nervous system (CNS) disorders, antimicrobial agents, and as a building block for more complex pharmacophores.

One of the key areas of research has been the exploration of its role as a modulator of neurotransmitter systems. Preliminary in vitro studies have demonstrated its affinity for serotonin and dopamine receptors, suggesting potential applications in the treatment of psychiatric disorders such as depression and schizophrenia. The trifluoromethyl group is believed to enhance the compound's metabolic stability and membrane permeability, which are critical factors for CNS-active drugs.

In addition to its CNS applications, 3,3,3-Trifluoro-2-(piperazin-1-yl)propan-1-amine has shown promise as an antimicrobial agent. Recent findings indicate that it exhibits potent activity against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell wall synthesis, although further studies are needed to elucidate the precise molecular targets.

Another significant development is the use of this compound as a precursor in the synthesis of more complex molecules. Researchers have successfully incorporated it into the structure of novel kinase inhibitors, where the piperazine ring serves as a key pharmacophore for binding to the ATP pocket of various kinases. This has opened new avenues for the development of targeted cancer therapies.

Despite these promising findings, challenges remain in the optimization of 3,3,3-Trifluoro-2-(piperazin-1-yl)propan-1-amine for clinical use. Issues such as bioavailability, toxicity, and selectivity need to be addressed through systematic structure-activity relationship (SAR) studies. Recent advances in computational chemistry and high-throughput screening are expected to accelerate this process, enabling the design of derivatives with improved pharmacological profiles.

In conclusion, 3,3,3-Trifluoro-2-(piperazin-1-yl)propan-1-amine (CAS: 1379244-38-8) represents a versatile scaffold with broad potential in drug discovery. Ongoing research is likely to uncover additional applications and refine its therapeutic utility, making it a compound of enduring interest in the chemical biology and pharmaceutical communities.